Cas no 766-81-4 (3-Bromophenylacetylene)

• Product Name: 3-Bromophenylacetylene
• CAS No: 766-81-4
• Molecular Formula: C₈H₅Br
• Molecular Weight: 181.0293
• MDL: MFCD03839983
• CID: 39812
• PubChem ID: 11480818

3-Bromophenylacetylene Properties

Names and Identifiers

• 3-Bromophenylacetylene
• 1-Bromo-3-ethynylbenzene
• 3'-Bromophenyl acetylene
• C8H5Br
• 1-BROMO-3-ETHYNYL-BENZENE
• Benzene, 1-bromo-3-ethynyl-
• 3'-Bromophenylacetylene
• m-Bromophenylacetylene
• (3-Bromophenyl)ethyne
• PubChem19784
• beta-bromophenylacetylene
• (3-bromophenyl)acetylene
• 3-bromo-1-ethynylbenzene
• 1-ethynyl-3-bromobenzene
• TZDXNFAAJNEYIO-UHFFFAOYSA-N
• 3'-bromophenyl acetylene, A
• Q-102448
• A9718
• B5198
• CS-W018828
• 3'-bromophenyl acetylene, AldrichCPR
• 766-81-4
• AKOS005146038
• SY047048
• DS-13509
• MFCD03839983
• SCHEMBL1786004
• FT-0632913
• DTXSID10467201
• EN300-96217
• DTXCID00418020
• DB-012622

• MDL： MFCD03839983
• InChIKey： TZDXNFAAJNEYIO-UHFFFAOYSA-N
• Inchi： 1S/C8H5Br/c1-2-7-4-3-5-8(9)6-7/h1,3-6H
• SMILES： BrC1=C([H])C([H])=C([H])C(C#C[H])=C1[H]

Computed Properties

• Exact Mass: 179.95700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.95746g/mol
• Heavy Atom Count: 9
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.43040
• PSA: 0.00000
• Refractive Index: 1.5896
• Boiling Point: 211.8°C at 760 mmHg
• Flash Point: 85.7°C
• Color/Form: Liquid
• Density: 1.4466

3-Bromophenylacetylene Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38-22
• Signal Word：Warning

3-Bromophenylacetylene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes